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Compound of Interest

Compound Name: Org-26576

Cat. No.: B1677471 Get Quote

Application Notes and Protocols for Org-26576
For Researchers, Scientists, and Drug Development Professionals

Introduction
Org-26576 is a potent and selective positive allosteric modulator (PAM) of the α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[1][2] As an ampakine, it

enhances the activity of AMPA receptors in the presence of the endogenous ligand glutamate.

This modulation leads to a potentiation of fast excitatory synaptic transmission in the central

nervous system.[2] Preclinical studies have demonstrated that Org-26576 can increase the

release of Brain-Derived Neurotrophic Factor (BDNF), a key molecule involved in neuronal

survival, differentiation, and synaptic plasticity.[1] These properties have led to the investigation

of Org-26576 for its potential therapeutic effects in various neurological and psychiatric

disorders.

This document provides detailed information on the solubility of Org-26576, protocols for its

preparation and use in experimental settings, and an overview of its mechanism of action.

Data Presentation: Solubility of Org-26576
Quantitative solubility data for Org-26576 in common laboratory solvents is not widely available

in publicly accessible datasheets. The following table summarizes the available qualitative

information and provides guidance for solvent selection.
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Solvent Solubility Remarks

DMSO Soluble

DMSO is a common solvent for

preparing stock solutions of

organic molecules for in vitro

studies. While a specific

maximum concentration is not

published, it is generally used

for initial solubilization.

Ethanol Information not available

The solubility of Org-26576 in

pure ethanol has not been

specified in the reviewed

literature.

Water Sparingly soluble

A freeze-dried form of Org-

26576 has been reconstituted

in sterile water for clinical trials,

suggesting some degree of

aqueous solubility, likely at

lower concentrations.[2]

5% Mulgofen/Saline Soluble

This vehicle has been used for

intraperitoneal administration

in animal studies, indicating its

suitability for in vivo

experiments.

Experimental Protocols
Protocol 1: Preparation of Org-26576 Stock Solution for
In Vitro Studies
This protocol describes the preparation of a high-concentration stock solution of Org-26576 in

DMSO, suitable for use in cell-based assays.

Materials:

Org-26576 powder
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Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing the Compound: In a clean and dry environment, carefully weigh the desired

amount of Org-26576 powder.

Initial Solubilization: Add the appropriate volume of DMSO to the weighed Org-26576 to

achieve the desired stock concentration (e.g., 10 mM or 50 mM).

Mixing: Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution. Gentle

warming (to no more than 37°C) may be applied if necessary, but avoid excessive heat.

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to one

year).

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced toxicity. Prepare working solutions by diluting the stock

solution in the appropriate cell culture medium immediately before use.

Protocol 2: Preparation of Org-26576 for In Vivo
Administration
This protocol is adapted from preclinical studies and describes the preparation of Org-26576
for intraperitoneal injection in rodents.
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Materials:

Org-26576 powder

Mulgofen EL-620 (e.g., from Rhodia) or a similar non-ionic surfactant

Sterile saline (0.9% NaCl)

Sterile conical tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Vehicle Preparation: Prepare a 5% Mulgofen in saline solution. For example, to prepare 10

mL of the vehicle, add 0.5 mL of Mulgofen to 9.5 mL of sterile saline.

Weighing the Compound: Weigh the required amount of Org-26576 for the desired dosing

concentration.

Suspension/Solubilization: Add the weighed Org-26576 to the prepared 5% Mulgofen/saline

vehicle.

Mixing: Vortex the mixture vigorously to suspend or dissolve the compound. If the compound

does not fully dissolve, brief sonication may be used to aid in the formation of a homogenous

suspension.

Administration: The prepared solution or suspension should be administered immediately.

Ensure the mixture is well-suspended before drawing it into the syringe for injection.

Mandatory Visualizations
Experimental Workflow for Org-26576 Solution
Preparation
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Caption: Workflow for preparing Org-26576 solutions for in vitro and in vivo use.

Signaling Pathway of Org-26576
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Caption: Signaling pathway of Org-26576's modulation of the AMPA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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